Cas no 2193058-29-4 (1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide)

• Product Name: 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide
• CAS No: 2193058-29-4
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 6521154
• PubChem ID: 134285000
• Update Time: 2025-10-19

1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19920765
• VRDNLJPXKNCSAT-UHFFFAOYSA-N
• EN300-4090821
• 2193058-29-4
• 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide

• Inchi： 1S/C7H12F2N2O/c1-11(2)5(12)6(10)3-7(8,9)4-6/h3-4,10H2,1-2H3
• InChI Key： VRDNLJPXKNCSAT-UHFFFAOYSA-N
• SMILES： FC1(CC(C(N(C)C)=O)(C1)N)F

Computed Properties

• Exact Mass: 178.09176933g/mol
• Monoisotopic Mass: 178.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide

Research Brief on 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide (CAS: 2193058-29-4)

1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide (CAS: 2193058-29-4) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane core and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The synthesis of 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide involves a multi-step process, including the formation of the cyclobutane ring, introduction of the difluoromethyl groups, and subsequent functionalization to yield the final product. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's stability and solubility profiles have also been investigated, revealing favorable characteristics for pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide exhibits significant interactions with specific protein targets, including enzymes and receptors implicated in various diseases. For instance, it has been shown to modulate the activity of certain kinases, which are critical in cancer signaling pathways. Additionally, its potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents is being explored.

Recent publications have highlighted the compound's role in the development of new antiviral and antibacterial agents. Its unique structural features, such as the difluoromethyl groups, contribute to enhanced binding affinity and metabolic stability, making it a valuable scaffold for drug design. Computational modeling and in vitro assays have provided insights into its mechanism of action, further supporting its therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to enhance its efficacy and safety profile.

In conclusion, 1-amino-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable tool for drug discovery. Future studies should focus on elucidating its full therapeutic potential and addressing the challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the quest for novel therapeutics.